![molecular formula C12H8ClN3O3S2 B5867441 N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide](/img/structure/B5867441.png)
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide, also known as SN-38, is a potent antineoplastic agent that is used in the treatment of various types of cancer. SN-38 is a derivative of irinotecan, which is a prodrug that is converted to SN-38 in the liver.
Mechanism of Action
The mechanism of action of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide involves the inhibition of topoisomerase I. Topoisomerase I is an enzyme that is involved in DNA replication and repair. It works by cutting the DNA strand and allowing it to unwind, which allows for DNA replication and repair. This compound inhibits the activity of topoisomerase I by binding to the enzyme and preventing it from cutting the DNA strand. This results in the accumulation of DNA damage and the inhibition of cancer cell division and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer properties. It has been shown to be effective against various types of cancer, including colon, lung, breast, and ovarian cancer. This compound works by inhibiting the activity of topoisomerase I, which is an enzyme that is involved in DNA replication and repair. By inhibiting the activity of topoisomerase I, this compound prevents cancer cells from dividing and proliferating.
Advantages and Limitations for Lab Experiments
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a potent anti-cancer agent that has been extensively studied for its anti-cancer properties. It has been shown to be effective against various types of cancer, including colon, lung, breast, and ovarian cancer. This compound works by inhibiting the activity of topoisomerase I, which is an enzyme that is involved in DNA replication and repair. By inhibiting the activity of topoisomerase I, this compound prevents cancer cells from dividing and proliferating.
However, there are also some limitations to using this compound in lab experiments. This compound is a potent anti-cancer agent that can be toxic to normal cells. It can also be difficult to work with due to its low solubility and stability.
Future Directions
There are several future directions for the study of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide. One area of research is the development of new formulations of this compound that are more stable and soluble. Another area of research is the development of new delivery methods for this compound that can target cancer cells more specifically. Additionally, there is ongoing research into the use of this compound in combination with other anti-cancer agents to improve its efficacy and reduce its toxicity.
Synthesis Methods
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide is synthesized from irinotecan, which is a semi-synthetic derivative of camptothecin. Camptothecin is a natural alkaloid that is found in the bark and stem of the Camptotheca acuminata tree. The synthesis of this compound involves the hydrolysis of irinotecan by carboxylesterases in the liver, which results in the formation of this compound.
Scientific Research Applications
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been extensively studied for its anti-cancer properties. It has been shown to be effective against various types of cancer, including colon, lung, breast, and ovarian cancer. This compound works by inhibiting the activity of topoisomerase I, which is an enzyme that is involved in DNA replication and repair. By inhibiting the activity of topoisomerase I, this compound prevents cancer cells from dividing and proliferating.
Properties
IUPAC Name |
N-[(2-chloro-5-nitrophenyl)carbamothioyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN3O3S2/c13-8-4-3-7(16(18)19)6-9(8)14-12(20)15-11(17)10-2-1-5-21-10/h1-6H,(H2,14,15,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNOBVFSXWYQKJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.